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Compound of Interest

Compound Name: Cesium stearate

Cat. No.: B577387 Get Quote

CAS Number: 14912-91-5

This technical guide provides an in-depth overview of cesium stearate, a metal-organic

compound with potential applications in various scientific and industrial fields. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, synthesis, and analytical characterization.

Chemical and Physical Properties
Cesium stearate is the cesium salt of stearic acid, a long-chain saturated fatty acid.[1] It is

classified as a metallic soap.[2] Its chemical structure consists of a cesium cation (Cs⁺) and a

stearate anion (C₁₇H₃₅COO⁻).

Quantitative Data Summary
The following table summarizes the key quantitative properties of cesium stearate.
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Property Value Source(s)

CAS Number 14912-91-5 [1][2][3]

Molecular Formula C₁₈H₃₅CsO₂ [1][2][3]

Molecular Weight 416.37 g/mol [3]

Appearance White to off-white powder [1]

Melting Point 263-269 °C [4]

Solubility Soluble in hot water [2]

Topological Polar Surface Area 40.1 Å² [3]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of cesium
stearate.

Synthesis of Cesium Stearate
A common method for the synthesis of cesium stearate involves the reaction of cesium

carbonate with stearic acid.[4]

Materials:

Cesium carbonate (Cs₂CO₃)

Stearic acid (C₁₈H₃₆O₂)

Butanol

Diethyl ether

Procedure:

A mixture of cesium carbonate and stearic acid in a 1:2 molar ratio is added to butanol.
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The mixture is heated to reflux temperature and maintained until the evolution of carbon

dioxide ceases.

Following the completion of the reaction, butanol is removed using a rotary evaporator.

The resulting residue is mixed with diethyl ether and aspirated to yield the final product.[4]

Analytical Characterization
A suite of analytical techniques can be employed to characterize the structure, purity, and

thermal properties of synthesized cesium stearate.

2.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in cesium stearate. The

spectrum of stearic acid shows a characteristic C=O stretching vibration of the carboxylic acid

group around 1700-1710 cm⁻¹.[5] Upon formation of the cesium salt, this peak disappears and

is replaced by new absorption peaks corresponding to the asymmetric and symmetric stretches

of the carboxylate group (-COO⁻).[5]

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³³Cs NMR spectroscopy can be utilized to study the cesium environment in the compound.[6]

Cesium-133 is a quadrupolar nucleus with 100% natural abundance, making it suitable for

NMR studies.[6] The chemical shift can provide information about the coordination of the

cesium ion.

2.2.3. Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to

evaluate the thermal stability and phase transitions of cesium stearate. For related metal

stearates like calcium stearate, TGA shows decomposition steps corresponding to the loss of

water, decomposition to calcium carbonate, and finally to calcium oxide.[7] DSC can be used to

determine the melting point and other thermal events.

2.2.4. Mass Spectrometry
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High-resolution mass spectrometry can be used to confirm the molecular weight of cesium
stearate.

Applications in Research and Drug Development
While cesium stearate has established applications as a lubricant and heat stabilizer in

polymer processing and specialty greases, its role in drug development is less defined.[8][9]

However, based on the properties of other metal stearates, potential applications can be

extrapolated.

Potential as an Excipient in Solid Dosage Forms
Metal stearates, such as magnesium stearate, are widely used as lubricants in the

manufacturing of pharmaceutical tablets and capsules to prevent the adhesion of the powder to

the processing equipment. Although not extensively studied, the lubricating properties of

cesium stearate suggest its potential use in similar applications.

Nanoparticle and Liposome Formulations for Drug
Delivery
The amphiphilic nature of the stearate anion makes it a candidate for use in the formulation of

nanoparticles and liposomes for drug delivery. These nanocarriers can encapsulate therapeutic

agents, potentially improving their solubility, stability, and pharmacokinetic profiles.[10] While

there is no direct literature on cesium stearate in this context, other metal stearates have been

investigated for such purposes.

Biological Activity and Signaling Pathways
Direct research on the biological activity and signaling pathways specifically modulated by

cesium stearate is limited. However, studies on the effects of cesium ions on biological

systems provide some insights.

Interaction with the Jasmonate Signaling Pathway in
Plants
Research in Arabidopsis thaliana has shown that cesium inhibits plant growth by inducing the

jasmonate signaling pathway.[1][11] Cesium exposure leads to the induction of jasmonate
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biosynthesis and downstream signaling, which in turn affects root growth.[1] This interaction

highlights a specific biological pathway that is sensitive to the presence of cesium ions.
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Figure 1: Cesium-induced jasmonate signaling pathway in Arabidopsis thaliana.

Toxicology and Safety
The toxicological profile of cesium stearate has not been extensively studied. However,

information on cesium and its salts indicates that while stable cesium is not highly toxic, large

doses can cause changes in behavior in laboratory animals.[12] Radioactive cesium isotopes

are a significant health concern due to their emission of ionizing radiation, which can lead to

acute radiation syndrome and an increased risk of cancer.[12][13] Standard laboratory safety

precautions should be taken when handling cesium stearate, including the use of personal

protective equipment to avoid inhalation and skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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